Cas no 1220018-77-8 (4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride)

4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride is a halogenated piperidine derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the bromo-chlorophenoxy moiety and piperidine core, make it a versatile intermediate for synthesizing bioactive compounds. The hydrochloride salt form enhances stability and solubility, facilitating handling and formulation in experimental settings. This compound may serve as a key building block in the development of receptor-targeting molecules due to its halogen-substituted aromatic system and secondary amine functionality. Its well-defined chemical properties allow for precise modifications, supporting structure-activity relationship studies in medicinal chemistry. The product is typically characterized by high purity, ensuring reproducibility in research applications.
4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride structure
1220018-77-8 structure
Product Name:4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride
CAS No:1220018-77-8
MF:C11H14BrCl2NO
MW:327.04496049881
CID:3047391
PubChem ID:56831095
Update Time:2025-10-31

4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Bromo-4-chlorophenoxy)piperidinehydrochloride
    • 4-(2-bromo-4-chlorophenoxy)piperidine;hydrochloride
    • AKOS015843854
    • 4-(2-Bromo-4-chlorophenoxy)piperidine hydrochloride
    • 1220018-77-8
    • 4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride
    • Inchi: 1S/C11H13BrClNO.ClH/c12-10-7-8(13)1-2-11(10)15-9-3-5-14-6-4-9;/h1-2,7,9,14H,3-6H2;1H
    • InChI Key: NSPKIDBMKZUYFK-UHFFFAOYSA-N
    • SMILES: C1(C=CC(Cl)=CC=1Br)OC1CCNCC1.Cl

Computed Properties

  • Exact Mass: 324.96358g/mol
  • Monoisotopic Mass: 324.96358g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride Pricemore >>

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Additional information on 4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride

4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride: An Overview of a Promising Compound (CAS No. 1220018-77-8)

4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride (CAS No. 1220018-77-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown potential in various therapeutic applications, particularly in the treatment of neurological disorders and as a lead compound for drug development.

The chemical structure of 4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride is composed of a piperidine ring substituted with a 2-bromo-4-chlorophenoxy group. The presence of the bromine and chlorine atoms imparts specific pharmacological properties, making it an attractive candidate for further investigation. The hydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in pharmaceutical formulations.

Recent studies have highlighted the potential of 4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride in modulating neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as a serotonin receptor agonist. Serotonin receptors play a critical role in regulating mood, sleep, and cognitive functions, making this compound a promising candidate for the treatment of depression and anxiety disorders.

In addition to its potential as a serotonin receptor modulator, 4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride has also shown promise in preclinical studies for its neuroprotective effects. A study conducted by researchers at the University of California, San Francisco, found that this compound can reduce oxidative stress and inflammation in neuronal cells. These findings suggest that it may have therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride have been extensively studied to optimize its use in drug development. Research published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride. Preliminary results from Phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential.

Beyond its therapeutic applications, 4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride has also been investigated as a tool compound in academic research. Its unique chemical structure and pharmacological properties make it a valuable tool for studying receptor-ligand interactions and signaling pathways. Researchers at Harvard University have used this compound to gain insights into the mechanisms underlying serotonin receptor activation and downstream signaling events.

In conclusion, 4-(2-Bromo-4-chlorophenoxy)piperidine Hydrochloride (CAS No. 1220018-77-8) is a promising compound with a wide range of potential applications in both pharmaceutical development and academic research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel treatments for various neurological disorders.

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